93-36-7

7-Amino-2-naphthol

In Stock

• CAS RN:
• 93-36-7

• Formula:
• C10H9NO

• InChI:
• InChI=1S/C10H9NO/c11-9-3-1-7-2-4-10(12)6-8(7)5-9/h1-6,12H,11H2

• InChIKey:
• WSUYONLKFXZZRV-UHFFFAOYSA-N

• 7-Amino-2-naphthol, also known as 7-Amino-2-naphthol, is a useful research compound. Its molecular formula is C10H9NO and its molecular weight is 159.18 g/mol. The purity is usually 95%.

Leucine 2-naphthylamide hydrochloride

In Stock

• CAS RN:
• 893-36-7

• Formula:
• C16H21ClN2O

• InChI:
• InChI=1S/C16H20N2O.ClH/c1-11(2)9-15(17)16(19)18-14-8-7-12-5-3-4-6-13(12)10-14;/h3-8,10-11,15H,9,17H2,1-2H3,(H,18,19);1H/t15-;/m0./s1

• InChIKey:
• HTHKKWZMEVJWQF-RSAXXLAASA-N

• Leucine 2-naphthylamide hydrochloride, also known as Leucine 2-naphthylamide hydrochloride, is a useful research compound. Its molecular formula is C16H21ClN2O and its molecular weight is 292.8 g/mol. The purity is usually 95%.

Alphitonin

In Stock

• CAS RN:
• 493-36-7

• Formula:
• C15H12O7

• InChI:
• InChI=1S/C15H12O7/c16-8-4-11(19)13-12(5-8)22-15(21,14(13)20)6-7-1-2-9(17)10(18)3-7/h1-5,16-19,21H,6H2

• InChIKey:
• VCLACNNZBMRRES-UHFFFAOYSA-N

• Alphitonin is a flavonoid that has been found in L. leptolepis wood. It is also a metabolic intermediate that is formed during the catabolism of quercetin by the human gut bacteria E. ramulus.
  Alphitonin is a hydroxyaurone that is aurone substituted by hydroxy groups at positions 2, 4, 6, 3' and 4' respectively. It has been isolated from Alphitonia excelsa. It has a role as a plant metabolite. It derives from an aurone.
  Alphitonin belongs to the class of organic compounds known as auronols. These are aurone flavonoids in which the pyran ring of the aurone skeleton carries a hydroxyl group at the 2-position. Thus, alphitonin is considered to be a flavonoid lipid molecule. Alphitonin is considered to be a practically insoluble (in water) and relatively neutral molecule. Alphitonin can be biosynthesized from aurone.
  

Distearyl thiodipropionate

In Stock

• CAS RN:
• 693-36-7

• Formula:
• C42H82O4S

• InChI:
• InChI=1S/C42H82O4S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37-45-41(43)35-39-47-40-36-42(44)46-38-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-40H2,1-2H3

• InChIKey:
• PWWSSIYVTQUJQQ-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Distearyl thiodipropionate is a biochemical.
  

4-[(Pyridin-2-ylcarbonyl)amino]benzoic acid

In Stock

• CAS RN:
• 5693-36-7

• Formula:
• C13H10N2O3

• InChI:
• InChI=1S/C13H10N2O3/c16-12(11-3-1-2-8-14-11)15-10-6-4-9(5-7-10)13(17)18/h1-8H,(H,15,16)(H,17,18)

• InChIKey:
• DJJBTHUGYMDMCO-UHFFFAOYSA-N

• 4-[(Pyridin-2-ylcarbonyl)amino]benzoic acid is a useful research compound. Its molecular formula is C13H10N2O3 and its molecular weight is 242.23 g/mol. The purity is usually 95%.

1-(2-Fluorophenyl)-3-(4-sulfamoylphenyl)urea

• CAS RN:
• 76393-36-7

• Formula:
• C13H12FN3O3S

• InChI:
• InChI=1S/C13H12FN3O3S/c14-11-3-1-2-4-12(11)17-13(18)16-9-5-7-10(8-6-9)21(15,19)20/h1-8H,(H2,15,19,20)(H2,16,17,18)

• InChIKey:
• OWWHFDSAOSYTOX-UHFFFAOYSA-N

• 1-(2-Fluorophenyl)-3-(4-sulfamoylphenyl)urea is a useful research compound. Its molecular formula is C13H12FN3O3S and its molecular weight is 309.32 g/mol. The purity is usually 95%.

4-Chloro-N-methyl-3-nitro-N-octadecylbenzene-1-sulfonamide

• CAS RN:
• 26093-36-7

• Formula:
• C25H43ClN2O4S

• InChI:
• InChI=1S/C25H43ClN2O4S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-27(2)33(31,32)23-19-20-24(26)25(22-23)28(29)30/h19-20,22H,3-18,21H2,1-2H3

• InChIKey:
• DYDHQWBIKTYVDG-UHFFFAOYSA-N

• 4-Chloro-N-methyl-3-nitro-N-octadecylbenzene-1-sulfonamide is a useful research compound. Its molecular formula is C25H43ClN2O4S and its molecular weight is 503.1 g/mol. The purity is usually 95%.

3-Amino-6-chloro-4,5-dimethylpyridazine

In Stock

• CAS RN:
• 76593-36-7

• Formula:
• C6H8ClN3

• InChI:
• InChI=1S/C6H8ClN3/c1-3-4(2)6(8)10-9-5(3)7/h1-2H3,(H2,8,10)

• InChIKey:
• NYQKWJMDQIXMEE-UHFFFAOYSA-N

• 3-Amino-6-chloro-4,5-dimethylpyridazine is a useful research compound. Its molecular formula is C6H8ClN3 and its molecular weight is 157.6 g/mol. The purity is usually 95%.

2-Chloro-1,2-bis(4-methoxyphenyl)ethan-1-one

In Stock

• CAS RN:
• 71193-36-7

• Formula:
• C16H15ClO3

• InChI:
• InChI=1S/C16H15ClO3/c1-19-13-7-3-11(4-8-13)15(17)16(18)12-5-9-14(20-2)10-6-12/h3-10,15H,1-2H3

• InChIKey:
• SKMXKLIXWSDSGJ-UHFFFAOYSA-N

• 2-Chloro-1,2-bis(4-methoxyphenyl)ethan-1-one is a useful research compound. Its molecular formula is C16H15ClO3 and its molecular weight is 290.74 g/mol. The purity is usually 95%.

3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• CAS RN:
• 296793-36-7

• Formula:
• C17H13NO5

• InChI:
• InChI=1S/C17H13NO5/c19-13(10-5-6-14-15(7-10)23-9-22-14)8-17(21)11-3-1-2-4-12(11)18-16(17)20/h1-7,21H,8-9H2,(H,18,20)

• InChIKey:
• KUJFUVKZMMYNDO-UHFFFAOYSA-N

• 3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C17H13NO5 and its molecular weight is 311.29g/mol. The purity is usually 95%.

3'-Piperidinomethyl-3-trifluoromethylbenzophenone

In Stock

• CAS RN:
• 898793-36-7

• Formula:
• C20H20F3NO

• InChI:
• InChI=1S/C20H20F3NO/c21-20(22,23)18-9-5-8-17(13-18)19(25)16-7-4-6-15(12-16)14-24-10-2-1-3-11-24/h4-9,12-13H,1-3,10-11,14H2

• InChIKey:
• AHKXKHXZHVVBTD-UHFFFAOYSA-N

• 3'-Piperidinomethyl-3-trifluoromethylbenzophenone is a useful research compound. Its molecular formula is C20H20F3NO and its molecular weight is 347.4 g/mol. The purity is usually 95%.

Ethyl 2-amino-5-iodonicotinate

In Stock

• CAS RN:
• 848093-36-7

• Formula:
• C8H9IN2O2

• InChI:
• InChI=1S/C8H9IN2O2/c1-2-13-8(12)6-3-5(9)4-11-7(6)10/h3-4H,2H2,1H3,(H2,10,11)

• InChIKey:
• AUERJZVFGXIAMG-UHFFFAOYSA-N

• Ethyl 2-amino-5-iodonicotinate is a useful research compound. Its molecular formula is C8H9IN2O2 and its molecular weight is 292.07 g/mol. The purity is usually 95%.

Ethyl 2-amino-4,5-difluorobenzoate

In Stock

• CAS RN:
• 864293-36-7

• Formula:
• C9H9F2NO2

• InChI:
• InChI=1S/C9H9F2NO2/c1-2-14-9(13)5-3-6(10)7(11)4-8(5)12/h3-4H,2,12H2,1H3

• InChIKey:
• PAKOYZGJLNRSTJ-UHFFFAOYSA-N

• Ethyl 2-amino-4,5-difluorobenzoate is a useful research compound. Its molecular formula is C9H9F2NO2 and its molecular weight is 201.17 g/mol. The purity is usually 95%.

5-[(3-fluorophenoxy)methyl]-N-[1-(1H-imidazol-2-yl)ethyl]-1H-pyrazole-3-carboxamide

• CAS RN:
• 1336893-36-7

• Formula:
• C16H16FN5O2

• InChI:
• InChI=1S/C16H16FN5O2/c1-10(15-18-5-6-19-15)20-16(23)14-8-12(21-22-14)9-24-13-4-2-3-11(17)7-13/h2-8,10H,9H2,1H3,(H,18,19)(H,20,23)(H,21,22)

• InChIKey:
• FNVUNXFZDTVLJF-UHFFFAOYSA-N

• 5-[(3-fluorophenoxy)methyl]-N-[1-(1H-imidazol-2-yl)ethyl]-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C16H16FN5O2 and its molecular weight is 329.33. The purity is usually 95%.

3-(4-bromo-3-nitro-1H-pyrazol-1-yl)propanoic acid

In Stock

• CAS RN:
• 1006993-36-7

• Formula:
• C6H6BrN3O4

• InChI:
• InChI=1S/C6H6BrN3O4/c7-4-3-9(2-1-5(11)12)8-6(4)10(13)14/h3H,1-2H2,(H,11,12)

• InChIKey:
• ZZMXTQHEZQCMRL-UHFFFAOYSA-N

• 3-(4-bromo-3-nitro-1H-pyrazol-1-yl)propanoic acid is a useful research compound. Its molecular formula is C6H6BrN3O4 and its molecular weight is 264.035. The purity is usually 95%.

6-Bromo-3,4-dihydrospiro[benzo[B][1,4]oxazine-2,1'-cyclobutane] hcl

In Stock

• CAS RN:
• 2248293-36-7

• Formula:
• C11H13BrClNO

• InChI:
• InChI=1S/C11H12BrNO.ClH/c12-8-2-3-10-9(6-8)13-7-11(14-10)4-1-5-11;/h2-3,6,13H,1,4-5,7H2;1H

• InChIKey:
• WOYJNKVIJBYMAO-UHFFFAOYSA-N

• 6-Bromo-3,4-dihydrospiro[benzo[B][1,4]oxazine-2,1'-cyclobutane] hcl is a useful research compound. Its molecular formula is C11H13BrClNO and its molecular weight is 290.59. The purity is usually 95%.

4-Ethyl-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]-2,3-dioxopiperazine-1-carboxamide

Usually In Stock

• CAS RN:
• 2379993-36-7

• Formula:
• C16H17N3O4S

• InChI:
• InChI=1S/C16H17N3O4S/c1-2-18-4-5-19(15(21)14(18)20)16(22)17-8-13-7-12(10-24-13)11-3-6-23-9-11/h3,6-7,9-10H,2,4-5,8H2,1H3,(H,17,22)

• InChIKey:
• ZGFYYVHOSMPQQZ-UHFFFAOYSA-N

• 4-Ethyl-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]-2,3-dioxopiperazine-1-carboxamide is a useful research compound. Its molecular formula is C16H17N3O4S and its molecular weight is 347.39. The purity is usually 95%.

1-[(3S,4R)-3-Amino-4-(2,2-dimethylpropyl)pyrrolidin-1-yl]-3-(4-chloropyrazol-1-yl)propan-1-one;hydrochloride

In Stock

• CAS RN:
• 2418593-36-7

• Formula:
• C15H26Cl2N4O

• InChI:
• InChI=1S/C15H25ClN4O.ClH/c1-15(2,3)6-11-8-19(10-13(11)17)14(21)4-5-20-9-12(16)7-18-20;/h7,9,11,13H,4-6,8,10,17H2,1-3H3;1H/t11-,13-;/m1./s1

• InChIKey:
• JJZRWBQIXLWJPX-LOCPCMAASA-N

• 1-[(3S,4R)-3-Amino-4-(2,2-dimethylpropyl)pyrrolidin-1-yl]-3-(4-chloropyrazol-1-yl)propan-1-one;hydrochloride is a useful research compound. Its molecular formula is C15H26Cl2N4O and its molecular weight is 349.3. The purity is usually 95%.